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Compound of Interest

Compound Name: AM-5308

Cat. No.: B12425855

Application Notes and Protocols for Researchers
Introduction

AM-5308 is a potent and selective small-molecule inhibitor of the mitotic kinesin KIF18A.[1]
KIF18A plays a crucial role in regulating chromosome alignment during mitosis by dampening
the dynamics of kinetochore-microtubules.[2][3] Inhibition of KIF18A's ATPase activity disrupts
this process, leading to improper chromosome segregation, prolonged mitotic arrest, and
eventual cell death, particularly in chromosomally unstable cancer cells.[4] These application
notes provide detailed protocols for determining the optimal concentration of AM-5308 for in
vitro experiments, including cytotoxicity assays, cell cycle analysis, and immunofluorescence-
based visualization of mitotic spindles.

Mechanism of Action

AM-5308 selectively targets the motor domain of KIF18A, inhibiting its microtubule-dependent
ATPase activity. This inhibition prevents the proper alignment of chromosomes at the
metaphase plate, triggering the Spindle Assembly Checkpoint (SAC), a critical cellular
surveillance mechanism that ensures the fidelity of chromosome segregation.[5][6] Prolonged
activation of the SAC in cancer cells with high chromosomal instability ultimately leads to
mitotic catastrophe and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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